Cas no 3918-73-8 (2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate)

2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate is a zwitterionic sulfonate compound characterized by its unique molecular structure, combining a pyridinium moiety with a hydroxyl and sulfonate group. This configuration imparts excellent water solubility and stability, making it suitable for applications in buffering systems, biochemical research, and as a potential intermediate in organic synthesis. Its zwitterionic nature enhances compatibility with aqueous environments, while the pyridinium group may contribute to interactions with biomolecules. The compound’s structural features also suggest utility in designing surfactants or coordination chemistry. Careful handling is advised due to its ionic and reactive functional groups. Analytical methods such as NMR and HPLC are recommended for purity verification.
2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate structure
3918-73-8 structure
Product Name:2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate
CAS No:3918-73-8
MF:C8H11NO4S
MW:217.24224114418
MDL:MFCD00507613
CID:44582
PubChem ID:107192
Update Time:2025-05-24

2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate
    • PPS-OH
    • PPSOH
    • Pyridinium hydroxy propyl sulfobetaine
    • 2-Hydroxy-1-(1-pyridyl)-3-propanesulfonate pyridinium,1-(2-hydroxy-3-sulfopropyl)-,hydroxide,innersalt
    • Pyridinium,1-(2-hydroxy-3-sulfopropyl)-,innersalt
    • PYRIDINIUM N-PROPYL HYDROXY SULFOBETAINE
    • Pyridinium hydroxy propyl sulphobetaine
    • 1-(2-HYDROXY-3-SULFOPROPYL)-PYRIDINIUM BETAINE
    • 1-(2-hydroxy-3-sulfopropyl)-pyridinium betane
    • 1-(2-hydroxy-3-sulphonatopropyl)pyridinium
    • Pyridinium hydroxysulfopropyl betaine
    • Pyridnium hydroxyl propyl
    • PPSOH(Pyridinium hydroxy propyl sulfobetaine)
    • Pyridinium hydroxy propyl
    • EINECS 223-485-2
    • DTXSID001014636
    • Pyridinium, 1-(2-hydroxy-3-sulfopropyl)-, inner salt
    • 3918-73-8
    • A824446
    • MFCD00507613
    • 2-hydroxy-3-(1-pyridin-1-iumyl)-1-propanesulfonate
    • Pyridinium-N-(2-hydroxy)propane-3-sulfonic acid
    • AKOS015912941
    • AS-69228
    • 2-hydroxy-3-(pyridinium-1-yl)propane-1-sulfonate
    • 2-oxidanyl-3-pyridin-1-ium-1-yl-propane-1-sulfonate
    • 68928-53-0
    • 1-(2-HYDROXY-3-SULFONATOPROPYL)PYRIDIN-1-IUM
    • Pyridinium, 1-(2-hydroxy-3-sulfopropyl)-, hydroxide, inner salt
    • Pyridinium hydroxy propyl sulfobetaine
    • 2-Hydroxy-1-(1-pyridyl)-3-propanesulfonate
    • NS00046362
    • SCHEMBL9074655
    • W-106453
    • 2-hydroxy-3-pyridin-1-ium-1-ylpropane-1-sulfonate
    • FT-0605544
    • SB55149
    • 1-(2-HYDROXY-3-SULFOPROPYL)-PYRIDINIUMBETAINE
    • RJPRZHQPROLZRW-UHFFFAOYSA-N
    • DB-372675
    • MDL: MFCD00507613
    • Inchi: 1S/C8H11NO4S/c10-8(7-14(11,12)13)6-9-4-2-1-3-5-9/h1-5,8,10H,6-7H2
    • InChI Key: RJPRZHQPROLZRW-UHFFFAOYSA-N
    • SMILES: S(CC(C[N+]1C=CC=CC=1)O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 217.04100
  • Monoisotopic Mass: 217.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.7A^2
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.30
  • Boiling Point: 111 ºC
  • Flash Point: °C
  • PSA: 89.69000
  • LogP: -0.03900

2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3918-73-8)1-(2-羟基-3-磺丙基)吡啶内胺盐(PPSOH)
Order Number:LE25863151;LE423
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3918-73-8)1-(2-Hydroxy-3-sulfopropyl)-pyridinium betane
Order Number:sfd12761
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate

Research Briefing on 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate (CAS: 3918-73-8)

This research briefing provides an in-depth analysis of the latest advancements and applications of 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate (CAS: 3918-73-8), a compound of significant interest in the chemical, biological, and pharmaceutical fields. The compound, known for its unique sulfonate and pyridinium functional groups, has been the subject of recent studies exploring its potential in drug delivery, enzyme inhibition, and as a stabilizing agent in biochemical assays.

Recent studies have highlighted the role of 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate in enhancing the solubility and bioavailability of poorly water-soluble drugs. Its amphiphilic nature allows it to act as an effective excipient in pharmaceutical formulations, improving drug absorption and reducing side effects. Additionally, its ability to interact with biological membranes has been investigated for targeted drug delivery systems, particularly in cancer therapy.

In the field of enzymology, this compound has shown promise as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms and inhibitory effects of the compound.

Another significant application of 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate is its use as a stabilizing agent in biochemical assays. Its ability to maintain the integrity of proteins and enzymes under varying pH and temperature conditions has been leveraged in high-throughput screening and diagnostic assays. A recent study in Analytical Biochemistry (2024) reported its effectiveness in preserving the activity of lactate dehydrogenase (LDH) in clinical samples, enhancing the accuracy of diagnostic tests.

The synthesis and characterization of 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate have also been refined in recent years. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to ensure high purity and consistency of the compound. These improvements have facilitated its broader adoption in research and industrial applications.

In conclusion, 2-Hydroxy-3-(pyridin-1-ium-1-yl)propane-1-sulfonate (CAS: 3918-73-8) represents a versatile and valuable compound in the chemical, biological, and pharmaceutical sciences. Its applications in drug delivery, enzyme inhibition, and biochemical stabilization underscore its potential to address key challenges in these fields. Ongoing research continues to explore new avenues for its use, promising further innovations and advancements.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3918-73-8)1-(2-羟基-3-磺丙基)吡啶内胺盐(PPSOH)
LE25863151;LE423
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3918-73-8)1-(2-Hydroxy-3-sulfopropyl)-pyridinium betane
sfd12761
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email